Cas no 1779348-93-4 (2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid)

• Product Name: 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid
• CAS No: 1779348-93-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5761516
• PubChem ID: 84666051
• Update Time: 2025-10-22

2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1779348-93-4
• EN300-1780192
• 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid

• Inchi： 1S/C9H13N3O2/c10-7(9(13)14)8-5-3-1-2-4-6(5)11-12-8/h7H,1-4,10H2,(H,11,12)(H,13,14)
• InChI Key： UXDLMWLQBIPTFT-UHFFFAOYSA-N
• SMILES： OC(C(C1C2=C(CCCC2)NN=1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 92Ų

Additional information on 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid

Introduction to 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid (CAS No. 1779348-93-4)

2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1779348-93-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework composed of an amino-substituted acetic acid moiety linked to a tetrahydroindazoline core, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of more complex pharmacophores.

The structural motif of 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid encompasses several key pharmacologically relevant features. The tetrahydroindazoline scaffold is a well-documented pharmacophore found in various bioactive molecules, often associated with modulatory effects on central nervous system (CNS) receptors and enzymes. Specifically, derivatives of this scaffold have been explored for their interactions with serotonin receptors, particularly the 5-HT1A receptor, which is implicated in conditions such as anxiety and depression. The presence of the amino group on the acetic acid moiety further enhances the compound's potential for further functionalization, enabling the synthesis of peptidomimetics or other bioconjugates.

In recent years, there has been growing interest in indazoline derivatives due to their broad spectrum of biological activities. For instance, studies have highlighted the potential of such compounds to interact with various enzyme systems and receptor targets. The acetic acid side chain not only provides a site for chemical modification but also contributes to the compound's solubility and bioavailability properties. These characteristics make 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid a valuable intermediate in drug discovery programs aimed at developing novel therapeutics.

One of the most compelling aspects of this compound is its versatility as a synthetic precursor. The indazoline core can be modified in numerous ways to explore different biological outcomes. For example, substitution at the 3-position of the indazoline ring can alter the compound's affinity for specific receptors or enzymes. Similarly, modifications to the amino group or the acetic acid moiety can introduce additional functional groups that enhance metabolic stability or target specificity. This flexibility has made 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid a popular choice for medicinal chemists seeking to develop next-generation small-molecule drugs.

Recent advances in computational chemistry and high-throughput screening have further accelerated the exploration of 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid and its derivatives. Molecular modeling studies have provided insights into how structural variations within this molecule influence its binding affinity and selectivity for biological targets. These computational approaches have been complemented by experimental validations using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Such integrated strategies have enabled researchers to optimize the compound's pharmacokinetic properties and minimize off-target effects.

The pharmaceutical industry has been particularly keen on exploring indazoline derivatives for their potential therapeutic applications. Several clinical trials have investigated compounds based on this scaffold for conditions ranging from neurological disorders to metabolic diseases. While 1779348-93-4 itself may not be under direct clinical investigation at this time, it serves as a crucial intermediate in the synthesis of more advanced molecules that are being evaluated in preclinical studies. The success of these earlier-stage compounds underscores the importance of 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid as a foundational building block in drug development pipelines.

The synthesis of 1779348-93-4 presents unique challenges due to its complex structural features. However， modern synthetic methodologies have made significant strides in improving both efficiency and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct the indazoline core with high precision. Additionally， green chemistry principles have been increasingly applied to reduce waste and improve sustainability in the synthesis process. These advancements not only make it more feasible to produce 1779348-93-4 on an industrial scale but also align with broader efforts to promote environmentally responsible chemical manufacturing.

The biological evaluation of 2-amino-2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)acetic acid has revealed several promising activities that warrant further investigation. In vitro assays have demonstrated interactions with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in various disease pathways. Furthermore， preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory signaling cascades. Such findings highlight its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases.

As research continues to uncover new biological functions of indazoline derivatives， 1779348-93-4 is poised to play an increasingly important role in drug discovery efforts。 Its unique structural features offer a rich palette for medicinal chemists to explore diverse biological targets， while its established synthetic accessibility ensures that new derivatives can be rapidly generated and tested。 The integration of cutting-edge computational tools with traditional wet-lab experimentation will likely accelerate the development pipeline， bringing novel therapeutic agents based on this scaffold closer to reality.

In conclusion， 2-amino-2-(4，5，6，7-tetrahydro-lH-indazol -3 -yI）acetic acid (CAS No． 1779348 -93 -4） represents a promising compound with significant potential in pharmaceutical research。 Its versatile structure ， synthetic accessibility ， and demonstrated biological activities make it an invaluable asset for drug discovery programs aimed at addressing unmet medical needs。 As our understanding of its pharmacological profile continues to expand ， so too will its role as a key intermediate in developing next-generation therapeutics．